Cas no 913830-33-8 (4-Methylhomopiperazine-4-aminobenzene trihydrochloride monohydrate)

• Product Name: 4-Methylhomopiperazine-4-aminobenzene trihydrochloride monohydrate
• CAS No: 913830-33-8
• MF: C₁₂H₂₄Cl₃N₃O
• MW: 332.697460174561
• CID: 802830
• PubChem ID: 44119580
• Update Time: 2025-04-19

4-Methylhomopiperazine-4-aminobenzene trihydrochloride monohydrate Chemical and Physical Properties

Names and Identifiers

• 4-Methylhomopiperazine-4-aminobenzene trihydrochloride monohydrate
• 4-(4-Methyl-1,4-diazepan-1-yl)aniline trihydrochloride hydrate
• 4-(4-methyl-1,4-diazepan-1-yl)aniline,hydrate,trihydrochloride
• 4-(4-METHYLHOMOPIPERAZIN-1-YL)ANILINE TRIHYDROCHLORIDE MONOHYDRATE
• 1-(4-Aminophenyl)-4-methylhomopiperazine trihydrochloride hydrate
• OR5215
• 913830-33-8
• 4-(4-methyl-1,4-diazepan-1-yl)aniline;hydrate;trihydrochloride
• 4-(4-Methyl-1,4-diazepan-1-yl)aniline--hydrogen chloride--water (1/3/1)
• DTXSID70657303

• Inchi： 1S/C12H19N3.3ClH.H2O/c1-14-7-2-8-15(10-9-14)12-5-3-11(13)4-6-12;;;;/h3-6H,2,7-10,13H2,1H3;3*1H;1H2
• InChI Key： RSGOMRQTIZQMIR-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.O.N1(C2C=CC(=CC=2)N)CCN(C)CCC1

Computed Properties

• Exact Mass: 331.09800
• Monoisotopic Mass: 331.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.5A^2

Experimental Properties

• Melting Point: 238-250
• Boiling Point: 510.7 °C at 760 mmHg
• Flash Point: 262.7 °C
• PSA: 41.73000
• LogP: 4.33650

4-Methylhomopiperazine-4-aminobenzene trihydrochloride monohydrate Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines